Manganese;phosphanylidenemanganese

Specification

• CAS No.: 12263-33-1
• Molecular Formula: Mn3P2 (mixture of MnP & Mn2P)
• Molecular Weight: 0
• IUPAC Name: manganese;phosphanylidenemanganese
• Standard InChI: InChI=1S/3Mn.2HP/h;;;2*1H
• SMILES: P=[Mn].P=[Mn].[Mn]

Introduction

Chemical Identity and Classification

Manganese;phosphanylidenemanganese is an inorganic manganese phosphide compound with the molecular formula H₂Mn₃P₂. It is registered in chemical databases with two different PubChem CIDs: 102602107 and 155886047, suggesting possible structural variations or different registration entries for the same compound. The compound is also identified by CAS registry numbers 12397-32-9 and 12263-33-1, which further indicates potential variations in how this substance is classified and registered.

The IUPAC name manganese;phosphanylidenemanganese reflects its composition of manganese atoms bonded to phosphanylidenemanganese units. This nomenclature indicates a structure featuring both manganese atoms and phosphanylidenemanganese fragments, suggesting a complex atomic arrangement.

Structural Characteristics

Molecular Structure

The molecular structure of manganese;phosphanylidenemanganese consists of three manganese atoms and two phosphorus atoms with hydrogen atoms. The compound can be represented by the SMILES notation P=[Mn].P=[Mn].[Mn], which indicates the presence of two phosphanylidenemanganese (P=[Mn]) units and one manganese atom. The InChI representation (InChI=1S/3Mn.2HP/h;;;2*1H) further confirms this structure, showing three manganese atoms and two hydrogen phosphide units.

Bonding and Coordination

The structural data suggests that manganese;phosphanylidenemanganese contains Mn-P bonds with potential multiple bonding character, as indicated by the presence of P=[Mn] fragments in the SMILES notation. This structural arrangement may contribute to the compound's chemical reactivity and physical properties. The compound appears to feature covalently-bonded units, with PubChem data indicating a covalently-bonded unit count of 3.

Physical and Chemical Properties

Basic Physical Properties

The molecular weight of manganese;phosphanylidenemanganese is 228.778 g/mol as computed by PubChem 2.1. The exact mass and monoisotopic mass are both reported as 228.777303 Da.

Table 1: Physical Properties of Manganese;phosphanylidenemanganese

Property	Value
Molecular Weight	228.778 g/mol
Exact Mass	228.777303 Da
Monoisotopic Mass	228.777303 Da
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	0
Rotatable Bond Count	0
Topological Polar Surface Area	0 Ų
Heavy Atom Count	5
Formal Charge	0
Complexity	2

Synthesis Methods

Solid-State Synthesis

Manganese phosphides can be prepared via solid-state reactions between manganese and phosphorus precursors at elevated temperatures. This method typically involves heating stoichiometric mixtures of the elements or their compounds in controlled atmospheres.

Solution-Based Methods

Some manganese phosphorus compounds can be synthesized through solution-based approaches. For example, related manganese phosphonate clusters have been prepared using techniques that involve the reaction of manganese acetate with phosphonic acids.

The synthesis of similar manganese phosphate hybrid materials has been achieved through biomineralization approaches, as evidenced by research on manganese phosphate hybrid nanoflowers. While this doesn't directly apply to manganese;phosphanylidenemanganese, it demonstrates the diversity of synthetic routes available for manganese-phosphorus compounds.

Applications and Research Significance

Research Applications

Manganese;phosphanylidenemanganese is primarily designated for research use only, as indicated by supplier information. Its applications appear to be mainly in laboratory settings for fundamental research on inorganic chemistry, materials science, and potentially catalysis.

Comparative Analysis with Related Compounds

Comparison with Other Manganese Phosphides

Manganese forms various phosphides with different stoichiometries and structures. The Mn₃P₂ stoichiometry of manganese;phosphanylidenemanganese represents one of several possible manganese phosphide compositions. Other well-known manganese phosphides include MnP, Mn₂P, and Mn₃P, each with distinct structural and physical properties.

Relationship to Manganese Phosphate Materials

While chemically distinct, there is research interest in related manganese phosphate materials. For example, protein-manganese phosphate hybrid nanomaterials have been synthesized using biomineralization approaches, resulting in nanoflowers with branched petals and catalytic activity toward water oxidation. These materials represent a different chemical class but highlight the broader research interest in manganese-phosphorus compounds.

Recent Developments and Future Research Directions

The field of manganese phosphide chemistry continues to evolve, with new synthetic approaches and characterization techniques enabling more sophisticated understanding of these materials. Recent research on related manganese phosphonate clusters has revealed unprecedented topologies and interesting magnetic properties. These advances suggest potential for new discoveries related to manganese;phosphanylidenemanganese and similar compounds.

Future research directions might include:

• Detailed structural characterization using advanced techniques such as neutron diffraction or X-ray absorption spectroscopy.

• Investigation of potential catalytic applications, particularly given the observed activity of related manganese phosphate materials in water oxidation reactions.

• Exploration of electronic and magnetic properties for potential applications in materials science.

• Development of new synthetic routes to control morphology and properties of manganese phosphide materials.